2-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-propoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-2-15-26-19-8-4-3-7-18(19)20(24)22-17-11-9-16(10-12-17)21(25)23-13-5-6-14-23/h3-4,7-12H,2,5-6,13-15H2,1H3,(H,22,24)
• InChI Key: RELWCCSXZCPPKH-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

2-propoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, commonly known as PPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. PPB is a small molecule that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

PPB exerts its effects by binding to the SH2 domain of STAT3, which prevents the dimerization of STAT3 and inhibits its transcriptional activity. This leads to the inhibition of the STAT3 signaling pathway, which is involved in the growth and survival of cancer cells.
Biochemical and Physiological Effects:
PPB has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. In addition, PPB has been shown to modulate synaptic transmission by inhibiting the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

PPB has several advantages in lab experiments, including its high potency, specificity, and selectivity. However, PPB also has limitations, including its poor solubility in water and its potential toxicity in high concentrations.

Future Directions

There are several future directions for PPB research, including the development of more efficient synthesis methods, the identification of new drug targets, and the exploration of its potential applications in other fields, such as immunology and infectious diseases. In addition, the development of new formulations of PPB that improve its solubility and reduce its toxicity could lead to its clinical application in the treatment of cancer and other diseases.
Conclusion:
PPB is a small molecule that has gained significant attention in the field of scientific research due to its potential applications in various fields. PPB has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions. PPB has shown promise in cancer research, drug discovery, and neuroscience, and further research is needed to fully understand its potential applications.

Synthesis Methods

PPB can be synthesized using various methods, including the reaction between 2-propoxybenzoic acid and 4-(1-pyrrolidinylcarbonyl)phenyl isocyanate. Another method involves the reaction between 2-propoxybenzoic acid and 4-(1-pyrrolidinylcarbonyl)phenyl isothiocyanate. The synthesis of PPB is a complex process that requires careful handling of chemicals and adherence to safety protocols.

Scientific Research Applications

PPB has been studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, PPB has been shown to inhibit the growth of cancer cells by targeting the STAT3 signaling pathway. In drug discovery, PPB has been used as a tool compound to identify new drug targets. In neuroscience, PPB has been studied for its potential role in modulating synaptic transmission.